N-(3-methoxypropyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide

• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.3 g/mol
• IUPAC Name: N-(3-methoxypropyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C14H18N2O4/c1-19-10-4-8-15-13(17)7-9-16-11-5-2-3-6-12(11)20-14(16)18/h2-3,5-6H,4,7-10H2,1H3,(H,15,17)
• InChI Key: LRHHUMXMQPOYDB-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)CCN1C2=CC=CC=C2OC1=O

Description

N-(3-methoxypropyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MBP and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MBP is not fully understood. However, it is believed that MBP works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This disruption of normal cellular processes can lead to the death of cancer cells.
Biochemical and Physiological Effects:
MBP has been found to have a wide range of biochemical and physiological effects. Studies have shown that MBP can inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. Additionally, MBP has been found to have anti-inflammatory properties and can reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBP in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unaffected. This makes MBP a promising candidate for the development of new cancer treatments. However, there are also limitations to using MBP in lab experiments. The complex synthesis process and high cost of production can make it difficult to scale up the production of MBP for large-scale experiments.

Future Directions

There are several future directions for research on MBP. One area of research is the development of new cancer treatments based on MBP. Researchers are also exploring the potential use of MBP in the treatment of other diseases such as Alzheimer's and Parkinson's. Additionally, there is a need for further research on the mechanisms of action of MBP and its potential side effects.
Conclusion:
In conclusion, N-(3-methoxypropyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide is a promising compound with potential applications in scientific research. Its ability to selectively target cancer cells while leaving healthy cells unaffected makes it a promising candidate for the development of new cancer treatments. Further research is needed to fully understand the mechanisms of action of MBP and its potential side effects.

Synthesis Methods

The synthesis of MBP is a complex process that involves several steps. The most common method used to synthesize MBP is through the reaction of 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanoic acid with 3-methoxypropylamine. The reaction is typically carried out under controlled conditions to ensure the purity and quality of the final product.

Scientific Research Applications

MBP has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research for MBP is in the field of cancer research. Studies have shown that MBP has the potential to inhibit the growth of cancer cells by disrupting the cell cycle and inducing apoptosis.